Cas no 898440-13-6 (5-2-(azepan-1-yl)-2-oxoethoxy-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-4-one)

• Product Name: 5-2-(azepan-1-yl)-2-oxoethoxy-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-4-one
• CAS No: 898440-13-6
• MF: C₂₃H₂₈N₂O₄
• MW: 396.479426383972
• CID: 5484222
• Update Time: 2025-07-09

5-2-(azepan-1-yl)-2-oxoethoxy-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 5-[2-(azepan-1-yl)-2-oxoethoxy]-2-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)pyran-4-one
• 5-2-(azepan-1-yl)-2-oxoethoxy-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-4-one

• Inchi： 1S/C23H28N2O4/c26-21-13-20(15-24-12-9-18-7-3-4-8-19(18)14-24)28-16-22(21)29-17-23(27)25-10-5-1-2-6-11-25/h3-4,7-8,13,16H,1-2,5-6,9-12,14-15,17H2
• InChI Key： UVWNUBLLGKEVCP-UHFFFAOYSA-N
• SMILES： C1(CN2CCC3=C(C2)C=CC=C3)OC=C(OCC(N2CCCCCC2)=O)C(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 5-2-(azepan-1-yl)-2-oxoethoxy-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl-4H-pyran-4-one

5-2-(Azepan-1-yl)-2-Oxoethoxy-2-(1,2,3,4-Tetrahydroisoquinolin-2-yl)methyl-4H-Pyran-4-one: A Comprehensive Overview

5-2-(Azepan-1-yl)-2-Oxoethoxy-2-(1,2,3,4-Tetrahydroisoquinolin-2-yl)methyl-4H-Pyran-4-one, also known by its CAS Registry Number 898440-13-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate molecular structure, which includes a pyran ring system, an azepane moiety, and a tetrahydroisoquinoline group. The combination of these structural elements contributes to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound. Researchers have employed cutting-edge techniques such as microwave-assisted synthesis and high-resolution mass spectrometry to elucidate its structure and properties. These studies have revealed that the compound exhibits remarkable stability under various reaction conditions, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 5-2-(Azepan-1-yl)-2-Oxoethoxy is particularly noteworthy. The azepane ring introduces rigidity into the molecule, while the oxoethoxy group enhances its solubility in polar solvents. This combination facilitates its use in reactions requiring both stability and solubility. Moreover, the presence of the tetrahydroisoquinoline group imparts additional electronic complexity, enabling interactions with a wide range of functional groups.

In terms of applications, this compound has shown promise in the field of drug discovery. Its structural features make it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. Recent studies have demonstrated that derivatives of this compound exhibit moderate inhibitory activity against certain kinases, suggesting potential therapeutic applications in oncology and inflammation.

The synthesis of 5-2-(Azepan-1-y) derivatives has also been optimized to improve yield and purity. By leveraging green chemistry principles, researchers have developed environmentally friendly synthesis routes that minimize waste and reduce energy consumption. These advancements not only enhance the practicality of the compound but also align with global efforts to promote sustainable chemical practices.

From a structural perspective, the compound's pyran ring system plays a critical role in determining its physical properties. The 4H-pyran moiety contributes to the molecule's planarity and aromaticity, which are essential for its reactivity in various chemical transformations. Additionally, the methyl group attached to the tetrahydroisoquinoline ring enhances the molecule's hydrophobicity, making it suitable for applications in non-polar solvents.

Recent research has also focused on the stereochemical properties of this compound. By employing chiral resolution techniques, scientists have been able to isolate enantiomeric forms of the compound. These enantiomers exhibit distinct optical properties and reactivity profiles, opening new avenues for asymmetric synthesis and enantioselective catalysis.

In conclusion, 5-5-(Azepan-1-y)-Oxoethoxy-(Tetrahydroisoquinolin-yl)methyl-pyranone represents a significant advancement in organic chemistry. Its unique structure, coupled with recent research findings, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the development of novel chemical entities.